Ipecac syrup
Description
Ipecac syrup is a drug that was once widely used as an expectorant (in low doses) and a rapid-acting emetic (in higher doses). It is obtained from the dried rhizome and roots of the ipecacuanha plant (Carapichea ipecacuanha), from which it derives its name . It is a clear brownish-red liquid that contains extract from the ipecac root . When taken by mouth (orally), ipecac syrup triggers the vomiting reflex .
Synthesis Analysis
The synthesis of Ipecac syrup involves the extraction of the plants Cephaelis acuminata and Cephaelis ipecacuanha. The extract is commonly mixed with glycerin, sugar (syrup), and methylparaben . The main components of ipecac have been shown in microsomal enzyme systems that emetine is converted to cephaeline and 9-O-demethylemetine by CYP2D6 .
Molecular Structure Analysis
The active ingredients of Ipecac syrup are plant alkaloids, cephaeline, and methyl-cephaeline (emetine) . The content of emetine (C 29 H 40 N 2 O 4) and cephaeline (C 28 H 38 N 2 O 4) together is not less than 90.0 percent of the amount of the total ether-soluble alkaloids .
Chemical Reactions Analysis
Ipecac syrup acts by irritating the stomach lining and chemically stimulating the chemoreceptor trigger zone . It was considered for many years to be an important front-line treatment for orally ingested poisons .
Physical And Chemical Properties Analysis
Ipecac syrup is a clear brownish-red liquid that contains extract from the ipecac root . It is commonly made from alcohol extraction of the plants Cephaelis acuminata and Cephaelis ipecacuanha .
Future Directions
Ipecac syrup is no longer regularly used in medicine . The American Society of Health-System Pharmacists (ASHP) now advises that "Ipecac syrup is no longer recommended for routine management of outpatient ingestions of medications or other chemicals" . Current guidelines from the American Academy of Pediatrics strongly advise against its use and in fact recommend the disposal of any syrup of ipecac present in the home .
properties
CAS RN |
8012-96-2 |
|---|---|
Product Name |
Ipecac syrup |
Origin of Product |
United States |
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